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Compound of Interest

Compound Name: 3,3-Dimethyl-2-butanol-d3

Cat. No.: B15289596 Get Quote

In-Depth Technical Guide: 3,3-Dimethyl-2-
butanol-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,

and analytical considerations for 3,3-Dimethyl-2-butanol-d3. This deuterated analog of 3,3-

Dimethyl-2-butanol is a valuable tool in various research applications, including metabolic

studies, reaction mechanism elucidation, and as an internal standard in mass spectrometry-

based assays.

Molecular Structure and Properties
3,3-Dimethyl-2-butanol-d3 is a structural analog of 3,3-Dimethyl-2-butanol where three

hydrogen atoms on the C1 methyl group have been replaced by deuterium atoms. This isotopic

substitution imparts a higher molecular weight without significantly altering the chemical

properties of the molecule, making it an ideal tracer.

Below is a summary of the key quantitative data for both the deuterated and non-deuterated

forms of the compound.
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Property 3,3-Dimethyl-2-butanol 3,3-Dimethyl-2-butanol-d3

Molecular Formula C6H14O C6D3H11O

Molecular Weight 102.17 g/mol 105.19 g/mol

CAS Number 464-07-3 55755-07-2

The structural representation of 3,3-Dimethyl-2-butanol-d3 is provided in the diagram below.

Caption: Molecular structure of 3,3-Dimethyl-2-butanol-d3.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis and analysis of 3,3-Dimethyl-
2-butanol-d3 is not readily available in published literature, established methods for the

deuteration of alcohols and their subsequent analysis can be adapted.

Synthesis
A common method for the synthesis of deuterated alcohols is the reduction of the

corresponding ketone with a deuterated reducing agent. For 3,3-Dimethyl-2-butanol-d3, this

would involve the reduction of 3,3-dimethyl-2-butanone (pinacolone) with a reagent like sodium

borodeuteride (NaBD4) or lithium aluminum deuteride (LiAlD4).

Illustrative Synthetic Workflow:

3,3-Dimethyl-2-butanone NaBD4 or LiAlD4
in appropriate solvent Reduction Reaction Aqueous Workup Purification

(e.g., Distillation or Chromatography) 3,3-Dimethyl-2-butanol-d3

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3,3-Dimethyl-2-butanol-d3.

General Procedure:
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Reaction Setup: The ketone (3,3-dimethyl-2-butanone) is dissolved in a suitable anhydrous

solvent (e.g., diethyl ether or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or

argon).

Reduction: The deuterated reducing agent is added portion-wise to the stirred solution at a

controlled temperature (typically 0 °C to room temperature).

Quenching and Workup: After the reaction is complete (monitored by techniques like TLC or

GC), the reaction is carefully quenched with water or a dilute acid. The organic layer is then

separated, washed, dried, and the solvent is removed.

Purification: The crude product is purified by distillation or column chromatography to yield

the pure 3,3-Dimethyl-2-butanol-d3.

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for confirming the isotopic enrichment and the position of the

deuterium labels.

¹H NMR: The proton NMR spectrum of the deuterated compound will show a significant

decrease in the signal intensity corresponding to the methyl group at the C1 position

compared to the non-deuterated standard. The integration of the remaining proton signals

relative to an internal standard can be used to quantify the extent of deuteration.

²H NMR: The deuterium NMR spectrum will show a signal corresponding to the deuterium

atoms at the C1 position, confirming the location of the label.

¹³C NMR: The carbon-13 NMR spectrum will show a characteristic triplet for the carbon atom

bonded to deuterium (CD3) due to C-D coupling.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the deuterated compound and to

assess the isotopic distribution.
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Electron Ionization (EI-MS): The mass spectrum will show a molecular ion peak (M+) at m/z

105, confirming the incorporation of three deuterium atoms. The fragmentation pattern can

also be compared to the non-deuterated standard to ensure structural integrity.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is useful for separating

the deuterated compound from any residual non-deuterated starting material and for

confirming its purity and molecular weight.

Logical Relationship for Analysis:

Synthesized
3,3-Dimethyl-2-butanol-d3

NMR Spectroscopy
(¹H, ²H, ¹³C)

Mass Spectrometry
(EI-MS, GC-MS)

Structural Confirmation
& Isotopic Purity

Molecular Weight
Confirmation
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Caption: Analytical workflow for 3,3-Dimethyl-2-butanol-d3.

To cite this document: BenchChem. [molecular structure and weight of 3,3-Dimethyl-2-
butanol-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289596#molecular-structure-and-weight-of-3-3-
dimethyl-2-butanol-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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